Cas no 5681-36-7 (1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine)

• Product Name: 1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine
• CAS No: 5681-36-7
• MF: C₃₇H₇₄NO₈P
• MW: 691.959133625031
• CID: 945990
• PubChem ID: 24897879
• Update Time: 2025-04-19

1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine Chemical and Physical Properties

Names and Identifiers

• 1,2-dihexadecanoyl-rac-glycero-3-phosphoethanolamine
• 1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine
• DL-ALPHA-CEPHALIN (DIPALMITOYL)
• 1,2-dipalmitoleyl-sn-glycero-3-phosphoethanoleamine
• 1,2-dipalmitoyl-3-phosphatidylethanolamine
• 1,2-dipalmytoyl-R
• 3 phenylpropionate
• 3-(((2-aminoethoxy)(hydroxy)phosphoryl)oxy)prop
• 3-(phenyl)propionic acid
• Benzenepropanoic acid
• Benzenepropionic acid
• Benzylacetic acid
• Dihydrocinnamic acid
• hydrocinnamic acid
• Phenylpropanoate
• S-glycero-3-phosphoethanolamine
• rac-Phosphatidylethanolamine, 1,2-dipalmitoyl
• DL-β,γ-Dipalmitoyl-α-cephalin
• Hexadecanoic acid, 1-[[[hydroxy(2-aminoethoxy)phosphinyl]oxy]methyl]-1,2-ethanediyl ester
• A-Dipalmitoyl-
• SCHEMBL2733807
• DPPE;L-beta,gamma-Dipalmitoyl-alpha-cephalin
• Palmitin, 1,2-di-, 2-aminoethyl hydrogen phosphate, DL- (8CI)
• DL-b,g-Dipalmitoyl-a-cephalin
• (1)-1-((((2-Aminoethoxy)hydroxyphosphinoyl)oxy)methyl)ethane-1,2-diyl bishexadecanoate
• Ethanol, 2-amino-, dihydrogen phosphate (ester), monoester with 1,2-dipalmitin, DL- (8CI)
• DL-a-Dipalmitoylphosphatidylethanolamine
• HYA85H5S0G
• DPPE, DL-
• 1,2-Dipalmitoyl glycerylphosphorylethanolamine
• SY057796
• [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• A,
• Dipalmityl phosphatidylethanolamine
• DL-.ALPHA.-CEPHALIN DIPALMITATE
• D-6061
• 1,2-Dipalmitoyl-3-DL-glycerylphosphorylethanolamine
• 1,2-Dipalmitoyl-DL-3-glycerophosphatidylethanolamine
• D-6049
• L-
• BCP34415
• 1,2-Dipalmitoylcephaline
• DTXSID301016031
• Hexadecanoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (+/-)-
• DL-a-Cephalin dipalmitate
• Palmitin, 1,2-di-, 2-aminoethyl hydrogen phosphate
• b,g-Dipalmitoyl-DL-a-cephalin
• Q27280160
• 2-([(2-Aminoethoxy)(hydroxy)phosphoryl]oxy)-1-[(palmitoyloxy)methyl]ethyl palmitate #
• Dipalmitoyl phosphatidylethanolamine;1,2-Dihexadecanoyl-sn-glycero-3-phosphoethanolamine
• DL-.ALPHA.-DIPALMITOYLPHOSPHATIDYLETHANOLAMINE
• PD043169
• 1,2-Dipalmitoylphosphatidylethanolamine
• .BETA.,.GAMMA.-DIPALMITOYL-DL-.ALPHA.-CEPHALIN
• rac-1,2-dipalmitoylglycero-3-phosphoethanolamine
• PE 16:0_16:0
• DL-Dipalmitoylphosphatidylethanolamine
• 1,2-Dipalmitoyl-rac-glycerophosphoethanolamine
• UNII-HYA85H5S0G
• EINECS 227-142-8
• 1,2-Dipalmitoyl-DL-phosphatidylethanolamine
• Hexadecanoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester
• A-cephalin
• (+-)-1-[[[(2-aminoethoxy)hydroxyphosphinoyl]oxy]methyl]ethane-1,2-diyl bishexadecanoate
• Dipalmitoyl-Phosphoethanolamine
• Hexadecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, (+-)-
• 3-[[(2-Aminoethoxy)(hydroxy)phosphoryl]oxy]propane-1,2-diyl (2R)-Dipalmitate
• MFCD00036776
• starbld0009765
• 5681-36-7
• a-Cephalin, b,g-dipalmitoyl
• 1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine, synthetic, >=98%
• NS00074148
• Palmitin, 1,2-di-, phosphate, 2-aminoethyl ester, dl- (6CI)
• DIPALMITOYL CEPHALIN

• MDL： MFCD00066506
• Inchi： 1S/C37H74NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35H,3-34,38H2,1-2H3,(H,41,42)
• InChI Key： SLKDGVPOSSLUAI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 691.51520532g/mol
• Monoisotopic Mass: 691.51520532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 39
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: Not available
• Flash Point: 126.9±7.6 °C
• Solubility: Not available

1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines